Cas no 2228975-48-0 ({1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol
• CAS No: 2228975-48-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6259431
• PubChem ID: 165780085
• Update Time: 2025-05-20

{1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol
• {1-[(3,5-dimethoxyphenyl)methyl]cyclopropyl}methanol
• EN300-1818830
• 2228975-48-0

• Inchi： 1S/C13H18O3/c1-15-11-5-10(6-12(7-11)16-2)8-13(9-14)3-4-13/h5-7,14H,3-4,8-9H2,1-2H3
• InChI Key： CLAQWDYBBKGOOM-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=C(C=C(C=2)OC)OC)CC1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol

Recent Advances in the Study of {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol (CAS: 2228975-48-0)

The compound {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol (CAS: 2228975-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol, which serves as a key intermediate in the preparation of more complex bioactive molecules. The compound's cyclopropyl moiety and methoxy-substituted aromatic ring contribute to its stability and reactivity, making it an attractive candidate for further chemical modifications. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting specific enzymes involved in inflammatory pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol exhibits moderate inhibitory effects on certain kinase enzymes, particularly those involved in cell proliferation and inflammation. These findings suggest potential applications in the development of anti-cancer and anti-inflammatory agents. However, further structure-activity relationship (SAR) studies are required to optimize its potency and selectivity.

One of the most promising aspects of this compound lies in its potential as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. Recent publications have described its incorporation into bifunctional molecules designed to target specific proteins for degradation. The unique spatial arrangement of its functional groups allows for effective linkage between target-binding moieties and E3 ligase recruiters, opening new avenues in targeted protein degradation therapeutics.

From a pharmacological perspective, early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol possesses favorable pharmacokinetic properties, including good membrane permeability and metabolic stability. These characteristics enhance its potential as a lead compound for further drug development efforts.

In conclusion, {1-(3,5-dimethoxyphenyl)methylcyclopropyl}methanol (CAS: 2228975-48-0) represents a versatile and promising compound in medicinal chemistry research. Its unique structural features, combined with demonstrated biological activities and favorable physicochemical properties, make it a valuable scaffold for the development of novel therapeutic agents. Future research directions should focus on expanding its applications in targeted therapies and exploring its potential in combination treatments.